Cas no 2138358-83-3 (3-methanesulfonyl-2,2-dimethylpropane-1-sulfonamide)

• Product Name: 3-methanesulfonyl-2,2-dimethylpropane-1-sulfonamide
• CAS No: 2138358-83-3
• MF: C₆H₁₅NO₄S₂
• MW: 229.317599534988
• CID: 6432357
• PubChem ID: 165485766
• Update Time: 2025-06-14

3-methanesulfonyl-2,2-dimethylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-2,2-dimethylpropane-1-sulfonamide
• EN300-1120821
• 2138358-83-3

• Inchi： 1S/C6H15NO4S2/c1-6(2,4-12(3,8)9)5-13(7,10)11/h4-5H2,1-3H3,(H2,7,10,11)
• InChI Key： DSNVLTZTVCTEHU-UHFFFAOYSA-N
• SMILES： S(C)(CC(C)(C)CS(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 229.04425031g/mol
• Monoisotopic Mass: 229.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 111Ų

Additional information on 3-methanesulfonyl-2,2-dimethylpropane-1-sulfonamide

Comprehensive Overview of 3-Methanesulfonyl-2,2-dimethylpropane-1-sulfonamide (CAS No. 2138358-83-3)

3-Methanesulfonyl-2,2-dimethylpropane-1-sulfonamide (CAS No. 2138358-83-3) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its methanesulfonyl and dimethylpropane functional groups, is often explored for its role in drug development, particularly in modulating biological pathways. Researchers are increasingly interested in its sulfonamide moiety, which is known for its versatility in medicinal chemistry.

The molecular structure of 3-Methanesulfonyl-2,2-dimethylpropane-1-sulfonamide features a dimethyl-substituted propane backbone, which enhances its stability and bioavailability. This makes it a promising candidate for further studies in targeted drug delivery and enzyme inhibition. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they can be optimized using computational models to predict their interactions with biological targets. Searches for "sulfonamide-based therapeutics" and "CAS 2138358-83-3 applications" have surged, reflecting growing curiosity about its potential.

In the context of green chemistry, 3-Methanesulfonyl-2,2-dimethylpropane-1-sulfonamide is also being evaluated for its environmental footprint. With increasing regulatory focus on sustainable synthesis, researchers are investigating eco-friendly methods to produce this compound. Questions like "How to synthesize 3-Methanesulfonyl-2,2-dimethylpropane-1-sulfonamide sustainably?" are frequently encountered in academic forums, underscoring the demand for innovative approaches.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that its sulfonamide group may interact with neural receptors, making it a subject of exploration for central nervous system (CNS) disorders. This aligns with the broader search trend for "new sulfonamide drugs for neurological conditions," which has seen a steady rise in recent years.

From an industrial perspective, 3-Methanesulfonyl-2,2-dimethylpropane-1-sulfonamide is valued for its high purity and consistent performance in synthetic applications. Manufacturers often prioritize compounds like this for high-throughput screening and combinatorial chemistry, where reliability is paramount. The keyword "buy CAS 2138358-83-3" is frequently searched by procurement specialists, indicating its commercial relevance.

In summary, 3-Methanesulfonyl-2,2-dimethylpropane-1-sulfonamide (CAS No. 2138358-83-3) is a multifaceted compound with applications spanning pharmaceutical research, green chemistry, and industrial synthesis. Its unique structure and functional groups make it a valuable subject for ongoing and future studies, particularly in the era of AI-augmented drug design and sustainable science.